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  3. (3E)-4-(1,3-Benzodioxol-5-yl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-7,7-dimethyl-1-[2-(trifluoromethyl)phenyl]-6,8-dihydro-4H-quinolin-5-one
(3E)-4-(1,3-Benzodioxol-5-yl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-7,7-dimethyl-1-[2-(trifluoromethyl)phenyl]-6,8-dihydro-4H-quinolin-5-one (3E)-4-(1,3-Benzodioxol-5-yl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-7,7-dimethyl-1-[2-(trifluoromethyl)phenyl]-6,8-dihydro-4H-quinolin-5-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0476809
InChI: InChI=1S/C33H29F3N2O4/c1-18-8-10-19(11-9-18)30(40)29-27(20-12-13-25-26(14-20)42-17-41-25)28-23(15-32(2,3)16-24(28)39)38(31(29)37)22-7-5-4-6-21(22)33(34,35)36/h4-14,27,37,40H,15-17H2,1-3H3/b30-29+,37-31?
SMILES: CC1=CC=C(C=C1)C(=C2C(C3=C(CC(CC3=O)(C)C)N(C2=N)C4=CC=CC=C4C(F)(F)F)C5=CC6=C(C=C5)OCO6)O
Molecular Formula: C33H29F3N2O4
Molecular Weight: 574.6g/mol

(3E)-4-(1,3-Benzodioxol-5-yl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-7,7-dimethyl-1-[2-(trifluoromethyl)phenyl]-6,8-dihydro-4H-quinolin-5-one

CAS No.:

Cat. No.: VC0476809

Molecular Formula: C33H29F3N2O4

Molecular Weight: 574.6g/mol

* For research use only. Not for human or veterinary use.

(3E)-4-(1,3-Benzodioxol-5-yl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-7,7-dimethyl-1-[2-(trifluoromethyl)phenyl]-6,8-dihydro-4H-quinolin-5-one -

Specification

Molecular Formula C33H29F3N2O4
Molecular Weight 574.6g/mol
IUPAC Name (3E)-4-(1,3-benzodioxol-5-yl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-7,7-dimethyl-1-[2-(trifluoromethyl)phenyl]-6,8-dihydro-4H-quinolin-5-one
Standard InChI InChI=1S/C33H29F3N2O4/c1-18-8-10-19(11-9-18)30(40)29-27(20-12-13-25-26(14-20)42-17-41-25)28-23(15-32(2,3)16-24(28)39)38(31(29)37)22-7-5-4-6-21(22)33(34,35)36/h4-14,27,37,40H,15-17H2,1-3H3/b30-29+,37-31?
Standard InChI Key OZGWBGCTGPCWDT-BTPJNECNSA-N
SMILES CC1=CC=C(C=C1)C(=C2C(C3=C(CC(CC3=O)(C)C)N(C2=N)C4=CC=CC=C4C(F)(F)F)C5=CC6=C(C=C5)OCO6)O

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